Cas no 2171580-92-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2171580-92-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5753554
• PubChem ID: 165540058
• Update Time: 2025-05-26

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171580-92-8
• EN300-1482848
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methyloxolane-3-carboxylic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-16(2)12-22(24(30)29-23-14-34-15-27(23,3)25(31)32)28-26(33)35-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WTIMIUQDZJETAX-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid (CAS: 2171580-92-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid (CAS: 2171580-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methyloxolane carboxylic acid moiety, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. Advances in chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have enabled researchers to achieve higher purity levels, thereby improving the efficiency of downstream applications. Additionally, the compound's unique structural features have been investigated for their potential to influence the pharmacokinetic properties of peptide-based drugs, including bioavailability and metabolic stability.

One of the key findings from recent research is the role of the methyloxolane ring in conferring conformational rigidity to peptide chains, which can enhance binding affinity to target proteins. This property is particularly relevant in the design of peptide therapeutics for diseases such as cancer and autoimmune disorders, where precise molecular interactions are crucial. Furthermore, the incorporation of the Fmoc-protected amino acid derivative into peptide sequences has been shown to improve the solubility and stability of intermediate products during synthesis, reducing aggregation and side reactions.

In addition to its applications in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methyloxolane-3-carboxylic acid has been explored as a building block for the development of novel drug delivery systems. Researchers have investigated its potential use in the formulation of nanoparticle-based carriers, where its amphiphilic properties can facilitate the encapsulation and controlled release of hydrophobic drugs. Preliminary in vitro studies have demonstrated promising results, with enhanced cellular uptake and reduced cytotoxicity compared to traditional delivery systems.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights underlying the compound's biological activity and its potential as a versatile tool in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for the development of next-generation peptide therapeutics and drug delivery platforms.